ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 4-chloro-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C7H9ClN2O2/c1-3-12-7(11)6-5(8)4-10(2)9-6/h4H,3H2,1-2H3
• InChI Key: USRKCNVVALKELO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1Cl)C
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol

Description

Ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate is a chemical compound with the CAS Number: 942853-19-2. It has a molecular weight of 188.61 and its IUPAC name is ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate. The compound is typically stored at room temperature and appears as a white to yellow solid.

Physical And Chemical Properties Analysis

Ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate has a density of 1.40±0.1 g/cm3 (Predicted), a melting point of 164 °C, a boiling point of 339.5±42.0 °C (Predicted), and a flash point of 159.1°C. It has a vapor pressure of 3.55E-05mmHg at 25°C.

Scientific Research Applications

Medicinal Chemistry

. . Therefore, ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate could potentially be used in the development of new drugs with these properties.

Drug Discovery

. Given its unique structure, ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate could serve as a valuable starting point for the synthesis of new therapeutic agents.

Agrochemistry

. They can be used in the synthesis of herbicides and pesticides. Ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate could potentially be used in the development of new agrochemicals.

Coordination Chemistry

. Ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate, with its unique structure, could potentially form interesting and useful metal complexes.

Organometallic Chemistry

. Ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate could be used to synthesize new organometallic compounds.

Synthetic Chemistry

. Ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate could be used as a starting material or intermediate in these synthetic routes.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H320, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, and using personal protective equipment.

Mechanism of Action

Target of Action

Ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate is a derivative of pyrazole, a class of compounds that have been extensively studied due to their diverse biological activities . .

Mode of Action

Pyrazole derivatives are known for their diverse biological activities, including roles as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents

Biochemical Pathways

Pyrazole derivatives, in general, have been found to interact with various biochemical pathways due to their diverse biological activities

Pharmacokinetics

The compound’s solubility in polar organic solvents such as chloroform, dichloromethane, and alcohol suggests it may have good bioavailability

Result of Action

As a pyrazole derivative, it may share some of the biological activities associated with this class of compounds, including antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic effects

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect a compound’s solubility, stability, and interaction with its targets. Ethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate is stable under normal temperature and pressure , suggesting it may be relatively resistant to environmental changes.